![molecular formula C17H20FN3O2 B5761990 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-furylmethyl)acetamide](/img/structure/B5761990.png)
2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-furylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-furylmethyl)acetamide, also known as FMA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FMA belongs to the class of piperazine-based compounds that are known to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-furylmethyl)acetamide is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This compound has also been shown to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
This compound has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in the regulation of mood, anxiety, and pain. This compound has also been shown to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety and mood. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-furylmethyl)acetamide is its high potency and selectivity for the serotonin transporter and the 5-HT1A receptor. This makes it a useful tool for studying the role of these receptors in various biological processes. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-furylmethyl)acetamide. One area of interest is the potential use of this compound in the treatment of anxiety disorders and depression. Another area of interest is the development of more potent and selective analogs of this compound. Additionally, the role of this compound in modulating the activity of the GABAergic system and its potential use in the treatment of neuropathic pain warrants further investigation.
Synthesis Methods
The synthesis of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-furylmethyl)acetamide involves the condensation of 2-furylacetic acid with 4-(4-fluorophenyl)piperazine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to form the final product, this compound. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-furylmethyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of biological activities, including antidepressant, anxiolytic, and analgesic effects. This compound has also been studied for its potential use in the treatment of neuropathic pain, anxiety disorders, and depression.
properties
IUPAC Name |
2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FN3O2/c18-14-3-5-15(6-4-14)21-9-7-20(8-10-21)13-17(22)19-12-16-2-1-11-23-16/h1-6,11H,7-10,12-13H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNUFQYRVLQOCMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NCC2=CC=CO2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.